Cas no 1872221-96-9 (1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene)

• Product Name: 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene
• CAS No: 1872221-96-9
• MF: C₈H₇BrClFO₂
• MW: 269.495384454727
• CID: 5075045
• Update Time: 2025-06-07

1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene

• Inchi： 1S/C8H7BrClFO2/c1-12-4-13-8-3-7(11)5(9)2-6(8)10/h2-3H,4H2,1H3
• InChI Key： CNDHCEZUNPAJLT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)Cl)OCOC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene

Professional Introduction to 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene (CAS No. 1872221-96-9)

1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene, a compound with the chemical identifier CAS No. 1872221-96-9, is a versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound, featuring a benzene ring substituted with bromine, chlorine, fluorine, and a methoxymethoxy group, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules.

The structural uniqueness of 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene lies in its halogenated aromatic system, which makes it a valuable building block for constructing more complex chemical entities. The presence of multiple halogen atoms enhances its reactivity, allowing for various functionalization strategies that can be tailored to specific synthetic needs. This characteristic is particularly useful in drug discovery pipelines, where precise molecular modifications are often required to optimize pharmacological properties.

In recent years, the demand for halogenated aromatic compounds has surged due to their role in developing novel therapeutic agents. The pharmaceutical industry has shown particular interest in compounds that exhibit both metabolic stability and high binding affinity to biological targets. 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene fits well within this category, as its electronic and steric properties can be fine-tuned to meet the demands of modern medicinal chemistry.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to constructing complex organic molecules. The bromine and chlorine substituents serve as excellent leaving groups for palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of heterocyclic compounds, which are prevalent in many drugs on the market today. For instance, recent studies have demonstrated the use of 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene as a precursor in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

The methoxymethoxy group appended to the benzene ring adds an extra layer of complexity to this compound, enabling further derivatization through nucleophilic substitution or elimination reactions. This flexibility makes it an attractive candidate for exploring new synthetic pathways. Moreover, the fluorine atom introduces lipophilicity and metabolic stability, which are highly desirable attributes in drug candidates. The combination of these features positions 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene as a cornerstone in the synthesis of next-generation pharmaceuticals.

In academic research circles, this compound has been employed in various studies aimed at elucidating reaction mechanisms and developing new catalytic systems. For example, researchers have utilized 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene to investigate the effects of halogen bonding on reaction outcomes. These investigations not only contribute to our fundamental understanding of organic chemistry but also provide practical insights for improving synthetic methodologies.

The industrial applications of 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene extend beyond academia. In the realm of agrochemicals, halogenated aromatic compounds are widely used as intermediates in the synthesis of pesticides and herbicides. The unique reactivity profile of this compound allows chemists to design molecules that exhibit enhanced efficacy and environmental safety. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for these compounds, making 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene an area of active interest.

The role of computational chemistry in optimizing synthetic strategies cannot be overstated. Modern computational tools enable researchers to predict reaction outcomes with high accuracy, thereby reducing experimental trial-and-error. When applied to 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene, these tools have helped identify novel reaction pathways and optimize conditions for maximum yield and purity. This synergy between experimental and computational approaches underscores the importance of interdisciplinary collaboration in advancing chemical research.

The future prospects for CAS No. 1872221-96-9, or more accurately referred to as 1-Bromo-5-chloro-2-fluoro-4-(methoxymethoxy)benzene, are promising given its broad utility across multiple domains. As drug discovery continues to evolve at an unprecedented pace, compounds like this one will play an indispensable role in forging new therapeutic frontiers. Additionally, ongoing research into sustainable chemistry practices ensures that its production will become increasingly environmentally friendly over time.